Cas no 1838186-45-0 (4,4,5,5-Tetramethyl-2-(2-methyl-3-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(2-methyl-3-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane
• CAS No: 1838186-45-0
• MF: C₁₄H₁₈BF₃O₂
• MW: 286.097734928131
• CID: 6625792
• PubChem ID: 72221224
• Update Time: 2026-03-11

4,4,5,5-Tetramethyl-2-(2-methyl-3-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(2-methyl-3-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane
• 1838186-45-0
• CS-0356652
• YLEJPSKVIOETSC-UHFFFAOYSA-N
• EN300-3256182
• MB20705
• 4,4,5,5-tetramethyl-2-[2-methyl-3-(trifluoromethyl)phenyl]-1,3,2-dioxaborolane
• G63368
• MFCD16996411
• 4,4,5,5-Tetramethyl-2-(2-methyl-3-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane

• Inchi： 1S/C14H18BF3O2/c1-9-10(14(16,17)18)7-6-8-11(9)15-19-12(2,3)13(4,5)20-15/h6-8H,1-5H3
• InChI Key： YLEJPSKVIOETSC-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=CC(C(F)(F)F)=C1C

Computed Properties

• Exact Mass: 286.1351945g/mol
• Monoisotopic Mass: 286.1351945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 4,4,5,5-Tetramethyl-2-(2-methyl-3-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-(2-methyl-3-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane

The compound 4,4,5,5-Tetramethyl-2-(2-methyl-3-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane (CAS No. 1838186-45-0) is a highly specialized boron-containing heterocyclic compound with significant applications in organic synthesis and materials science. This compound is characterized by its unique structure, which includes a dioxaborolane ring system and a substituted phenyl group. The presence of the trifluoromethyl group and methyl substituents on the phenyl ring contributes to its distinctive electronic and steric properties.

Dioxaborolane derivatives have been extensively studied due to their versatility in organic chemistry. The 1,3,2-dioxaborolane core of this compound is known for its ability to act as a boron-based nucleophile or electrophile depending on the reaction conditions. This makes it a valuable intermediate in the synthesis of various functionalized molecules. Recent studies have highlighted its potential in the development of novel pharmaceutical agents and advanced materials.

The trifluoromethyl group attached to the phenyl ring introduces significant electron-withdrawing effects, which can influence the reactivity of the molecule in various transformations. This feature has been exploited in recent research to design more efficient catalysts and intermediates for complex organic reactions. For instance, the compound has been used in cross-coupling reactions to synthesize biologically active compounds with high precision.

One of the most notable applications of this compound is in the field of boronic ester chemistry, where it serves as a key intermediate for constructing biaryl structures. The methyl substituents on the dioxaborolane ring enhance its stability and reactivity under mild reaction conditions. This has made it a preferred choice for researchers working on asymmetric synthesis and total synthesis projects.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical studies have revealed that the dioxaborolane ring exhibits a unique bonding pattern that facilitates its participation in various coordination and insertion reactions. These findings have opened new avenues for its use in catalytic processes and material synthesis.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic substitution reactions involving boronic acids or esters. The introduction of the trifluoromethyl group typically involves electrophilic aromatic substitution or directed metallation techniques. These methods are highly efficient and allow for precise control over the structure of the final product.

The compound's ability to undergo multiple transformations without losing its structural integrity makes it an invaluable tool in modern organic chemistry. For example, it has been employed in Suzuki-Miyaura couplings to construct complex aromatic systems with high regioselectivity. Its use in these reactions has been documented in numerous recent publications, underscoring its importance in contemporary chemical research.

Moreover, the dioxaborolane framework has shown promise in the development of new materials with unique optical and electronic properties. Researchers are actively exploring its potential as a building block for advanced polymers and nanomaterials. Preliminary results indicate that it could play a critical role in creating next-generation materials for optoelectronic devices.

In conclusion, 4,4,5,5-Tetramethyl-2-(2-methyl-3-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane (CAS No. 1838186-45-0) is a versatile and highly functional compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an essential component in modern organic synthesis and materials science. As research continues to uncover new possibilities for this compound, its role as a key intermediate and building block is expected to grow significantly.